Cas no 55925-13-8 (Unii-4W8R3urs2H)

Unii-4W8R3urs2H structure
Unii-4W8R3urs2H structure
Product Name:Unii-4W8R3urs2H
CAS No:55925-13-8
MF:C18H36N4O10
MW:468.499245643616
CID:876021
Update Time:2023-08-02

Unii-4W8R3urs2H Chemical and Physical Properties

Names and Identifiers

    • 4-O-(2-Amino-2-deoxy-α-D-glucopyranosyl)-6-O-(3-deoxy-3-methylamino-β-L-arabinopyranosyl)-2-deoxy-D-streptamine
    • Gentamicin A
    • 4W8R3URS2H
    • Gentamycin A
    • D-Streptamine, O-2-amino-2-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(3-deoxy-3-(methylamino)-alpha-D-xylopyranosyl-(1-6))-2-deoxy-
    • Q27260590
    • Unii-4W8R3urs2H
    • Inchi: 1S/C18H36N4O10/c1-22-10-7(24)4-29-18(13(10)27)32-16-6(20)2-5(19)15(14(16)28)31-17-9(21)12(26)11(25)8(3-23)30-17/h5-18,22-28H,2-4,19-21H2,1H3/t5-,6+,7-,8+,9+,10-,11+,12+,13+,14-,15+,16-,17+,18+/m0/s1
    • InChI Key: LKKVGKXCMYHKSL-OWLCRXJJSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)N)[C@@H]1[C@H](C[C@H]([C@@H]([C@H]1O)O[C@@H]1[C@@H]([C@H]([C@H](CO1)O)NC)O)N)N

Computed Properties

  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 608
  • Topological Polar Surface Area: 248

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